Cas no 185836-35-5 (4-(Benzyloxy)-2-fluorobenzonitrile)
4-(Benzyloxy)-2-fluorobenzonitrile is a fluorinated aromatic compound featuring a benzyloxy substituent and a nitrile functional group. This structurally versatile intermediate is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, where fluorinated aromatic systems are often employed to modulate biological activity and metabolic stability. The benzyloxy group enhances solubility and provides a handle for further functionalization, while the nitrile moiety offers reactivity for conversion into carboxylic acids, amides, or heterocycles. Its well-defined purity and stability make it suitable for precision applications in medicinal chemistry and material science. The compound’s synthetic utility is further underscored by its role in constructing complex molecular architectures.
185836-35-5 structure
Product Name:4-(Benzyloxy)-2-fluorobenzonitrile
CAS No:185836-35-5
MF:C14H10FNO
MW:227.233706951141
CID:1090078
PubChem ID:11333628
Update Time:2025-10-16
4-(Benzyloxy)-2-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Benzyloxy)-2-fluorobenzonitrile
- 2-fluoro-4-phenylmethoxybenzonitrile
- 4-Benzyloxy-2-fluoro-benzonitrile
- 4-Benzyloxy-2-fluorobenzonitrile
- CS-0156190
- 185836-35-5
- AKOS016023716
- AM807565
- 2-Fluoro-4-(phenylmethoxy)benzonitrile
- BS-15770
- SCHEMBL427002
- A880699
- FNDBNJUWRRLOHU-UHFFFAOYSA-N
- A1-01294
- DTXSID50462674
- AU-059/43522023
- Benzonitrile, 2-fluoro-4-(phenylmethoxy)-
- DB-086166
-
- Inchi： 1S/C14H10FNO/c15-14-8-13(7-6-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8H,10H2
- InChI Key： FNDBNJUWRRLOHU-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(=C1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.0747
- Monoisotopic Mass: 227.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.01 g/l) (25 º C),
- PSA: 33.02
4-(Benzyloxy)-2-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093541-5g |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 97% | 5g |
$811.44 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TX234-200mg |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 97% | 200mg |
630.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TX234-1g |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 97% | 1g |
2207.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TX234-50mg |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 97% | 50mg |
251.0CNY | 2021-07-15 | |
| TRC | B113960-250mg |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 250mg |
$ 280.00 | 2022-06-07 | ||
| TRC | B113960-500mg |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 500mg |
$ 465.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1215046-5g |
4-(Benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 95% | 5g |
$1100 | 2024-06-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH1392-1G |
4-(benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 95% | 1g |
￥ 1,650.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH1392-5G |
4-(benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 95% | 5g |
￥ 5,775.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLH1392-10G |
4-(benzyloxy)-2-fluorobenzonitrile |
185836-35-5 | 95% | 10g |
￥ 8,791.00 | 2023-04-03 |
4-(Benzyloxy)-2-fluorobenzonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:185836-35-5)4-(Benzyloxy)-2-fluorobenzonitrile
Order Number:A880699
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Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:02
Price ($):225.0/764.0
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4-(Benzyloxy)-2-fluorobenzonitrile Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:185836-35-5)4-(Benzyloxy)-2-fluorobenzonitrile
Purity:99%/99%
Quantity:1g/5g
Price ($):225.0/764.0